Cas no 1807075-22-4 (6-(Difluoromethyl)-2-fluoro-3-hydroxy-4-methoxypyridine)

• Product Name: 6-(Difluoromethyl)-2-fluoro-3-hydroxy-4-methoxypyridine
• CAS No: 1807075-22-4
• MF: C₇H₆F₃NO₂
• MW: 193.123252391815
• CID: 4806602
• Update Time: 2025-07-02

6-(Difluoromethyl)-2-fluoro-3-hydroxy-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-fluoro-3-hydroxy-4-methoxypyridine

• Inchi： 1S/C7H6F3NO2/c1-13-4-2-3(6(8)9)11-7(10)5(4)12/h2,6,12H,1H3
• InChI Key： KBVKZRLGYLVBMB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=C(N=1)F)O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.6
• Topological Polar Surface Area: 42.4

Additional information on 6-(Difluoromethyl)-2-fluoro-3-hydroxy-4-methoxypyridine

Introduction to 6-(Difluoromethyl)-2-fluoro-3-hydroxy-4-methoxypyridine (CAS No. 1807075-22-4)

6-(Difluoromethyl)-2-fluoro-3-hydroxy-4-methoxypyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1807075-22-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of multiple fluorinated and hydroxyl substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and pharmacology.

The molecular structure of 6-(Difluoromethyl)-2-fluoro-3-hydroxy-4-methoxypyridine consists of a pyridine ring substituted with a difluoromethyl group at the 6-position, a fluoro group at the 2-position, a hydroxy group at the 3-position, and a methoxy group at the 4-position. This specific arrangement of functional groups imparts distinct reactivity and biological interactions, making it a valuable scaffold for further derivatization and exploration in drug discovery. The compound's ability to participate in various chemical reactions, such as nucleophilic substitution and condensation reactions, enhances its versatility in synthetic applications.

In recent years, there has been growing interest in fluorinated pyridines due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The introduction of fluorine atoms into aromatic rings can significantly influence the electronic properties of the molecule, leading to increased lipophilicity and better membrane penetration. Additionally, fluorine substitution can prevent rapid metabolism by enzymes such as cytochrome P450, thereby extending the half-life of drugs. These attributes make fluorinated compounds attractive candidates for developing novel therapeutic agents.

The hydroxy group in 6-(Difluoromethyl)-2-fluoro-3-hydroxy-4-methoxypyridine provides another layer of reactivity, allowing for further functionalization through esterification, etherification, or oxidation processes. This flexibility is particularly useful in designing molecules with tailored biological activities. For instance, hydroxylated pyridines have been shown to exhibit anti-inflammatory, antiviral, and anticancer properties in various preclinical studies. The presence of multiple substituents also enables the compound to interact with different biological targets, making it a promising candidate for multitarget drug design.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in diseases such as cancer. By modulating kinase activity, small molecules like 6-(Difluoromethyl)-2-fluoro-3-hydroxy-4-methoxypyridine can disrupt aberrant signaling networks and restore normal cellular function. Recent studies have demonstrated that fluorinated pyridines can serve as effective scaffolds for kinase inhibitors due to their ability to bind tightly to ATP-binding pockets and inhibit enzyme activity. The unique structural features of this compound may enable it to overcome resistance mechanisms associated with existing kinase inhibitors.

Furthermore, the methoxy group at the 4-position of the pyridine ring contributes to the compound's solubility and bioavailability. Methoxy-substituted compounds often exhibit improved pharmacokinetic properties, which are essential for effective drug delivery. The methoxy group can also participate in hydrogen bonding interactions with biological targets, enhancing binding affinity. This dual functionality makes 6-(Difluoromethyl)-2-fluoro-3-hydroxy-4-methoxypyridine a versatile building block for medicinal chemists seeking to develop novel therapeutics.

Recent advancements in computational chemistry have further accelerated the exploration of this compound's potential applications. Molecular modeling techniques have been used to predict how 6-(Difluoromethyl)-2-fluoro-3-hydroxy-4-methoxypyridine interacts with various biological targets at the atomic level. These studies have provided valuable insights into its mechanism of action and have guided the design of more potent derivatives. By integrating experimental data with computational predictions, researchers can optimize lead compounds more efficiently, reducing the time and cost associated with drug development.

The synthesis of 6-(Difluoromethyl)-2-fluoro-3-hydroxy-4-methoxypyridine presents an interesting challenge due to its complex structural features. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods have enabled chemists to construct fluorinated pyridines with high precision. These advances have opened up new possibilities for exploring the synthetic potential of this class of compounds.

In conclusion,6-(Difluoromethyl)-2-fluoro-3-hydroxy-4-methoxypyridine (CAS No. 1807075-22-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases, particularly cancer and inflammatory disorders. The ongoing exploration of its synthetic pathways and biological activities underscores its importance as a research tool in medicinal chemistry. As our understanding of fluorinated pyridines continues to grow,6-(Difluoromethyl)-2-fluoro-3-hydroxy-4-methoxypyridine is likely to play an increasingly important role in future drug discovery efforts.